Methylbenzethonium chloride

Specification

• CAS No.: 15716-02-6
• Molecular Formula: C28H44ClNO2
• Molecular Weight: 462.1 g/mol
• IUPAC Name: benzyl-dimethyl-[2-[2-[3-methyl-4-(2,4,4-trimethylpentan-2-yl)phenoxy]ethoxy]ethyl]azanium;chloride
• Standard InChI: InChI=1S/C28H44NO2.ClH/c1-23-20-25(14-15-26(23)28(5,6)22-27(2,3)4)31-19-18-30-17-16-29(7,8)21-24-12-10-9-11-13-24;/h9-15,20H,16-19,21-22H2,1-8H3;1H/q+1;/p-1
• Standard InChI Key: WYWSKWZUWZLELX-UHFFFAOYSA-M
• SMILES: CC1=C(C=CC(=C1)OCCOCC[N+](C)(C)CC2=CC=CC=C2)C(C)(C)CC(C)(C)C.[Cl-]
• Canonical SMILES: CC1=C(C=CC(=C1)OCCOCC[N+](C)(C)CC2=CC=CC=C2)C(C)(C)CC(C)(C)C.[Cl-]

Introduction

Chemical Structure and Properties

Molecular Formula and Physical Characteristics

Methylbenzethonium chloride has the molecular formula $C_{28}H_{44}NO_2 \cdot Cl$, which includes one chloride ion associated with the quaternary ammonium group. The compound's physical properties are summarized in Table 1.

Property	Value
Molecular Formula	$C_{28}H_{44}NO_2 \cdot Cl$
Molecular Weight	462.115 g/mol
Appearance	White powder
Solubility	Soluble in water
Format	Powder
Hazard Statements	H302-H312-H315-H318-H332-H335

These characteristics make methylbenzethonium chloride suitable for aqueous formulations requiring antimicrobial activity.

Chemical Structure

The chemical structure of methylbenzethonium chloride consists of a benzene ring substituted with an ether group and a quaternary ammonium group. The positively charged nitrogen atom in the ammonium group enhances its interaction with negatively charged microbial membranes, disrupting their integrity and leading to cell death.

Synthesis

The synthesis of methylbenzethonium chloride involves the reaction of tertiary amines with benzyl chloride derivatives under controlled conditions. The process ensures high purity (>98%), which is critical for its application in research and industrial settings.

Applications

Antimicrobial Activity

Methylbenzethonium chloride exhibits broad-spectrum antimicrobial activity against bacteria, fungi, viruses, and molds. Its mechanism of action involves the disruption of microbial membranes through electrostatic interactions facilitated by its cationic nature. Studies have demonstrated its efficacy against pathogens such as Staphylococcus aureus, Escherichia coli, and Salmonella.

Use in Research

The compound has been employed in studies to assess stem cell death-inducing molecules and investigate anti-leishmanial activity when combined with other agents like paromomycin ointment and immunomodulators such as Imiquimod. These applications underscore its utility in experimental pharmacology.

Industrial Applications

Methylbenzethonium chloride is used as a surfactant in cosmetics and toiletries due to its ability to reduce surface tension and enhance product stability. It is also utilized as a disinfectant in hard surface cleaning formulations within the food industry.

Toxicological Profile

Acute Toxicity

Studies on rats have established an oral LD50 value of approximately 800 mg/kg body weight and a dermal LD50 value of 1100 mg/kg body weight. These findings indicate moderate acute toxicity.